Cas no 336186-19-7 (2-(2-oxopropyl)thiobenzoic Acid)

• Product Name: 2-(2-oxopropyl)thiobenzoic Acid
• CAS No: 336186-19-7
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• MDL: MFCD06355960
• CID: 1459124
• PubChem ID: 2492739
• Update Time: 2025-07-02

2-(2-oxopropyl)thiobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxopropylsulfanyl)benzoic Acid
• 2-(2-oxopropylmercapto)benzoic acid
• CTK1B8287
• AC1M8S4A
• 2-Acetonylmercapto-benzoesaeure
• 2-acetonylmercapto-benzoic acid
• 2-[(2-oxopropyl)thio]benzoic acid
• SureCN2561504
• 2-(2-oxopropylthio)benzoic acid
• 2-(2-oxopropyl)thiobenzoic Acid

• MDL： MFCD06355960
• Inchi： 1S/C10H10O3S/c1-7(11)6-14-9-5-3-2-4-8(9)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： QIFGESFKZRVPBT-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 210.0351

Experimental Properties

• PSA: 54.37

Additional information on 2-(2-oxopropyl)thiobenzoic Acid

Comprehensive Overview of 2-(2-oxopropyl)thiobenzoic Acid (CAS No. 336186-19-7): Properties, Applications, and Industry Insights

2-(2-oxopropyl)thiobenzoic Acid (CAS No. 336186-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This sulfur-containing derivative of benzoic acid combines a thiobenzoic acid backbone with a 2-oxopropyl functional group, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₀H₁₀O₂S, reflects its balanced hydrophobicity and polarity, which are critical for its applications in drug discovery and material science.

In recent years, the demand for sulfur-containing compounds like 2-(2-oxopropyl)thiobenzoic Acid has surged, driven by their role in developing bioactive molecules and functional materials. Researchers frequently search for "CAS 336186-19-7 supplier" or "2-(2-oxopropyl)thiobenzoic Acid synthesis," highlighting its commercial and academic relevance. The compound's thioester linkage offers unique reactivity patterns, enabling its use in peptide coupling, polymer modification, and as a precursor for heterocyclic scaffolds.

From a synthetic perspective, 2-(2-oxopropyl)thiobenzoic Acid is often prepared via nucleophilic acyl substitution reactions between thiobenzoic acid derivatives and α-haloketones. Its ketone functionality allows further derivatization, such as reductive amination or condensation reactions, making it a multifunctional building block. Industry professionals frequently inquire about "CAS 336186-19-7 purity standards" or "scalable synthesis routes," underscoring the need for high-quality production protocols.

The compound's applications extend to pharmaceutical intermediates, where its thioester moiety mimics natural biochemical processes. For instance, it has been explored in the design of enzyme inhibitors targeting cysteine proteases, a hot topic in drug discovery for infectious diseases and cancer. Searches like "2-(2-oxopropyl)thiobenzoic Acid biological activity" reflect growing interest in its therapeutic potential. Additionally, its role in material science, particularly in self-assembling monolayers (SAMs) and surface functionalization, aligns with trends in nanotechnology and sensors.

Environmental and regulatory considerations are also pivotal. While 2-(2-oxopropyl)thiobenzoic Acid is not classified as hazardous under major chemical inventories, proper handling guidelines emphasize storage in anhydrous conditions to prevent hydrolysis. Queries such as "CAS 336186-19-7 safety data" or "stability under ambient conditions" are common among laboratory personnel. The compound's low ecotoxicity profile further supports its use in green chemistry initiatives.

In conclusion, 2-(2-oxopropyl)thiobenzoic Acid (CAS No. 336186-19-7) stands at the intersection of innovation and practicality. Its structural versatility, coupled with emerging applications in life sciences and advanced materials, ensures its continued relevance. As research evolves, this compound will likely play a pivotal role in addressing challenges in precision medicine and sustainable technologies.